N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}oxolane-2-carboxamide

• IUPAC Name: N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]oxolane-2-carboxamide
• InChI: InChI=1S/C15H19N3O3/c19-14-4-1-7-18(14)13-9-11(5-6-16-13)10-17-15(20)12-3-2-8-21-12/h5-6,9,12H,1-4,7-8,10H2,(H,17,20)
• InChI Key: MBLVQELLKHPCIZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)NCC2=CC(=NC=C2)N3CCCC3=O
• Molecular Formula: C15H19N3O3
• Molecular Weight: 289.33 g/mol

Description

N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}oxolane-2-carboxamide, also known as N-Oxopyrrolidin-2-yl-methyl-oxolane-2-carboxamide, is a novel and potent small molecule that has been extensively studied for its diverse biological and physiological effects. In recent years, this compound has been utilized in various scientific research applications, including the treatment of neurological disorders, cancer, and inflammation.

Scientific Research Applications

N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}oxolane-2-carboxamide has been studied for its potential use in a variety of scientific research applications. For example, this compound has been studied for its potential to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. In addition, this compound has been studied for its potential to inhibit the activity of certain proteins involved in the progression of cancer. Furthermore, this compound has been studied for its potential to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of mood and behavior.

Mechanism of Action

Target of Action

Compounds with a similar pyrrolidine structure have been known to exhibit psychotropic and cerebroprotective effects . They are widely used for the treatment of central nervous system and cerebrovascular disorders .

Mode of Action

The pyrrolidine ring, a common feature in this compound, is known to efficiently explore the pharmacophore space due to sp3-hybridization . This allows for a diverse range of interactions with its targets. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .

Biochemical Pathways

For instance, some compounds with a pyrrolidine structure have been shown to inhibit collagen synthesis in certain models by inactivating cells that are mainly responsible for collagen synthesis .

Pharmacokinetics

The pyrrolidine ring, a common feature in this compound, is known to contribute to the stereochemistry of the molecule , which could potentially influence its ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Result of Action

Compounds with similar structures have been known to exhibit psychotropic and cerebroprotective effects , suggesting that this compound may have similar effects.

Action Environment

It is known that factors such as temperature can influence the reactions of similar compounds .

Advantages and Limitations for Lab Experiments

N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}oxolane-2-carboxamide has several advantages and limitations for use in laboratory experiments. One advantage is that this compound is relatively easy to synthesize, making it a convenient and cost-effective option for research. Additionally, this compound has a relatively low toxicity, making it relatively safe for use in laboratory experiments. However, this compound is not as potent as some other compounds, making it less effective for some applications.

Future Directions

N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}oxolane-2-carboxamide has a wide range of potential future applications. For example, this compound could be further studied for its potential to modulate the activity of certain enzymes, proteins, and neurotransmitters involved in the progression of neurological disorders, cancer, and inflammation. Additionally, this compound could be studied for its potential to modulate the activity of certain hormones, such as insulin, which are involved in the regulation of metabolism. Finally, this compound could be studied for its potential to modulate the activity of certain receptors, such as opioid receptors, which are involved in the regulation of pain.

Synthesis Methods

N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}oxolane-2-carboxamide can be synthesized via a two-step process. The first step involves the reaction of 2-oxopyrrolidine-1-carboxylic acid with 2-chloropyridine in the presence of a base, such as sodium hydroxide, to form N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}oxolane-2-carboxylic acid. The second step involves the reaction of N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}oxolane-2-carboxylic acid with a reagent, such as sodium borohydride, to form the desired product.